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Compound of Interest

5-tert-Butyl-1H-imidazole-4-
Compound Name:
carbaldehyde

Cat. No.: B3022032

An In-depth Technical Guide to the Physicochemical Properties of 5-tert-Butyl-1H-imidazole-
4-carbaldehyde

Abstract

5-tert-Butyl-1H-imidazole-4-carbaldehyde (CAS No: 714273-83-3) is a heterocyclic building
block of significant interest in medicinal chemistry and drug discovery. Its unique molecular
architecture, featuring a sterically demanding tert-butyl group and a reactive carbaldehyde
function on an imidazole scaffold, provides a versatile platform for the synthesis of complex,
biologically active molecules. This guide offers a comprehensive analysis of its core
physicochemical properties, spectral characteristics, reactivity, and handling protocols. We will
explore the causal relationships between its structure and properties, providing field-proven
insights for researchers, scientists, and drug development professionals aiming to leverage this
compound in their synthetic programs.

Core Physicochemical & Structural Properties

The inherent properties of 5-tert-Butyl-1H-imidazole-4-carbaldehyde are dictated by the
interplay of its three primary functional components: the aromatic imidazole ring, the bulky
lipophilic tert-butyl group, and the electrophilic aldehyde. The imidazole moiety provides a site
for hydrogen bonding and potential coordination, while the tert-butyl group enhances solubility
in organic media and can provide metabolic stability in derivative compounds.
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Key Physicochemical Data

The essential physicochemical properties are summarized below, providing a foundational
dataset for experimental design.

Property Value Source(s)
CAS Number 714273-83-3 [1]
Molecular Formula CsH12N20

Molecular Weight 152.19 g/mol [1]

Off-white to pale brown
Appearance , _ [21[3]
solid/crystalline powder

Melting Point 122-124 °C [1]
pKa (Predicted) 11.53+0.10 [2]
Purity >95% [1]

Structural Representation

The molecular structure is key to understanding its reactivity and interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.714273-83-3 Cas No. | 5-tert-Butyl-1H-imidazole-4-carbaldehyde | Apollo
[store.apolloscientific.co.uk]

o 2. 5-(tert-Butyl)-1H-imidazole-4-carbaldehyde CAS#: 714273-83-3 [m.chemicalbook.com]

o 3. Imidazole-4-carboxaldehyde, 97% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://store.apolloscientific.co.uk/product/5-tert-butyl-1h-imidazole-4-carbaldehyde
https://store.apolloscientific.co.uk/product/5-tert-butyl-1h-imidazole-4-carbaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB01089729_EN.htm
https://www.thermofisher.com/order/catalog/product/B25050.06
https://store.apolloscientific.co.uk/product/5-tert-butyl-1h-imidazole-4-carbaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB01089729_EN.htm
https://store.apolloscientific.co.uk/product/5-tert-butyl-1h-imidazole-4-carbaldehyde
https://www.benchchem.com/product/b3022032?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/product/5-tert-butyl-1h-imidazole-4-carbaldehyde
https://store.apolloscientific.co.uk/product/5-tert-butyl-1h-imidazole-4-carbaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB01089729_EN.htm
https://www.thermofisher.com/order/catalog/product/B25050.06
https://www.thermofisher.com/order/catalog/product/B25050.06
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3022032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [physicochemical properties of 5-tert-Butyl-1H-
imidazole-4-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022032#physicochemical-properties-of-5-tert-butyl-
1h-imidazole-4-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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